Cas no 1805047-26-0 (3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine
• CAS No: 1805047-26-0
• MF: C₆H₂F₂I₂N₂O₂
• MW: 425.898032665253
• CID: 4849825
• Update Time: 2025-10-30

3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine

• Inchi： 1S/C6H2F2I2N2O2/c7-5(8)4-2(9)1-3(10)11-6(4)12(13)14/h1,5H
• InChI Key： BOQYCLSBWSDOFT-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C(F)F)[N+](=O)[O-])I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine

Recent Advances in the Study of 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine (CAS: 1805047-26-0)

3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine (CAS: 1805047-26-0) is a fluorinated and iodinated nitropyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of difluoromethyl and diiodo substituents on the pyridine ring, along with a nitro group, imparts distinct electronic and steric properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and functionalization of 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine to explore its utility as a building block for more complex molecules. One of the key findings is its role as a precursor in the development of novel heterocyclic compounds with potential pharmacological activities. Researchers have successfully utilized this compound in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to introduce diverse aryl and alkynyl groups, thereby expanding the chemical space for drug discovery.

In the context of medicinal chemistry, 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine has been investigated for its potential as a kinase inhibitor scaffold. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain protein kinases, which are critical targets in cancer therapy. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of the resulting compounds, addressing some of the challenges associated with pyridine-based inhibitors.

Another area of interest is the application of this compound in agrochemical research. The unique combination of halogen atoms and the nitro group has been exploited to design new pesticides with improved efficacy and environmental safety. Recent patents and publications highlight its use in the synthesis of fungicides and herbicides, where the compound's structural features contribute to its mode of action and target specificity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine. Researchers are actively exploring more efficient and sustainable synthetic routes to overcome these limitations. Additionally, further biological evaluations are needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 3-(Difluoromethyl)-4,6-diiodo-2-nitropyridine (CAS: 1805047-26-0) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated utility in various applications underscore its importance as a subject of ongoing research. Future studies will likely focus on optimizing its synthetic accessibility and expanding its biological repertoire, paving the way for novel discoveries in drug development and beyond.